Cas no 2171583-39-2 (2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171583-39-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6512481
• PubChem ID: 165562063
• Update Time: 2025-06-10

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171583-39-2
• EN300-1503775

• Inchi： 1S/C25H30N2O6/c1-3-22(24(29)30)27-23(28)13-16(32-4-2)14-26-25(31)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,3-4,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BNPNLKKRBXSKOZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)CC)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171583-39-2)

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171583-39-2) is a specialized organic compound widely recognized in the fields of peptide synthesis and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical reagent for researchers focusing on drug discovery, proteomics, and biomaterial engineering. The compound’s versatility aligns with current trends in precision medicine and targeted drug delivery systems, addressing growing demand for high-purity intermediates in pharmaceutical development.

The Fmoc-protected amino acid derivative is particularly valued for its role in solid-phase peptide synthesis (SPPS), a technique dominating modern therapeutic peptide production. With the global peptide therapeutics market projected to exceed $50 billion by 2028 (Grand View Research), compounds like 2171583-39-2 are gaining attention for enabling automated synthesis platforms and high-throughput screening. Its ethoxy and butanamido moieties contribute to enhanced solubility profiles, addressing common challenges in peptide formulation stability – a frequent search query among pharmaceutical chemists.

Recent advancements in cryo-EM structure determination and AI-driven molecular design (top Google Scholar keywords) have increased demand for precisely functionalized building blocks like this compound. The Fmoc group allows selective deprotection under mild basic conditions, making it compatible with green chemistry principles – a trending topic in sustainable pharmaceutical manufacturing. Analytical data shows growing searches for "Fmoc-amino acid applications" and "SPPS optimization techniques," reflecting the compound’s relevance in contemporary research.

From a structural perspective, the 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid exhibits three key functional domains: 1) The carboxylic acid terminus for amide bond formation, 2) The Fmoc-protected amine for orthogonal protection strategies, and 3) The ethoxy spacer that modulates steric effects during conjugate formation. This trifunctional architecture supports its use in developing peptide-drug conjugates (PDCs), an emerging class of targeted cancer therapeutics with over 30 candidates in clinical trials as of 2023.

Quality control specifications for CAS 2171583-39-2 typically require ≥95% HPLC purity, with strict limits on enantiomeric impurities – a critical parameter given the chiral nature of peptide building blocks. Leading manufacturers employ QbD (Quality by Design) approaches to ensure batch-to-batch consistency, responding to industry demands reflected in search terms like "GMP-grade Fmoc amino acids" and "peptide raw material standards." The compound’s MSDS data confirms compatibility with standard laboratory safety protocols, though proper personal protective equipment (PPE) remains essential during handling.

In bioconjugation applications, this molecule serves as a heterobifunctional linker for creating antibody-oligonucleotide hybrids – a hot topic in diagnostic probe development. Its butanoic acid bridge provides optimal length for maintaining binding site accessibility, as evidenced by recent publications on multimodal imaging agents. Database analytics reveal rising interest in "click chemistry compatible linkers" and "Fmoc-cleavage optimization," highlighting the compound’s intersection with cutting-edge methodologies.

The synthesis of 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid typically involves multi-step organic transformations starting from L-aspartic acid derivatives, with careful control of stereochemical integrity at each stage. Process chemists frequently search for "Fmoc protection yield improvement" and "amino acid coupling methods," indicating ongoing optimization needs. Advanced purification techniques like preparative HPLC and supercritical fluid chromatography (SFC) are employed to meet the stringent requirements of clinical-stage peptide production.

Emerging applications in mRNA vaccine adjuvant systems and cell-penetrating peptide design have further expanded the utility scope of this compound. Its amphiphilic character (balanced by the ethoxy and carboxylic acid groups) facilitates nanocarrier incorporation, a property explored in recent studies on blood-brain barrier penetration. These developments correlate with increased searches for "peptide-based delivery vectors" and "non-viral gene therapy components."

For researchers sourcing CAS 2171583-39-2, technical considerations include storage conditions (-20°C under inert atmosphere), solvent compatibility (DMF/DMSO preferred), and handling stability (limited exposure to ambient humidity). These practical aspects generate substantial search volume, with terms like "Fmoc-amino acid storage best practices" showing 18% year-over-year growth in scientific database queries. The compound’s technical datasheets should always be consulted for specific coupling reagent recommendations and deprotection kinetics data.

In analytical characterization, 2171583-39-2 demonstrates characteristic UV absorption at 265-290 nm (π→π* transition of the fluorene system), enabling convenient reaction monitoring by HPLC. Mass spectrometry typically shows the [M+H]+ ion around 440 m/z, with fragmentation patterns confirming the butanamido connectivity. These analytical features support its identification in complex peptide crude mixtures, a frequent challenge noted in proteomics research forums.